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Biochemical & Cellular Activity

The table below summarizes the key inhibitory and cellular activity data for PF-06726304.

Parameter Description Value

Molecular Weight Base compound 446.33 g/mol [1] [2] [3]

Molecular Weight Acetate salt 506.38 g/mol [4] [5] [6]

Purity Typically offered as >97% [4] [2] [5]

Biochemical Potency (Ki) EZH2 (wild-type) 0.7 nM [1] [3] [6]

Biochemical Potency (Ki) EZH2 (Y641N mutant) 3.0 nM [1] [3] [6]

Cellular Potency (IC₅₀) Reduction of H3K27me3 in Karpas-422 cells 15 nM [1] [2] [3]

Cellular Potency (IC₅₀) Anti-proliferation in Karpas-422 cells 25 nM [2] [3] [6]

Experimental Protocols

Here are detailed methodologies for key experiments demonstrating the efficacy of PF-06726304.
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In Vitro: Cell Proliferation and H3K27me3 Reduction Assay

This protocol is used to determine the compound's effect on cell growth and histone methylation in Karpas-

422 cells (a non-Hodgkin's lymphoma cell line) [1].

Cell Line: Karpas-422 [1].

Cell Plating: Plate cells in 96-well plates at a density of 2,500 cells per well in 100 μL of complete
medium [1].

Compound Treatment:
Prepare an 11-point, 1:3 serial dilution of PF-06726304 in 100% DMSO.

Further dilute the compound in growth medium and add 25 μL to each well of the cell plate. The
final DMSO concentration should not exceed 0.5% [1].

Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂ [1].
Cell Lysis and H3K27me3 Measurement (ELISA):

After incubation, centrifuge plates and remove the medium.
Add acid-extraction solution to lyse cells and shake for 50 minutes at 4°C.

Neutralize the lysates and transfer to ELISA plates.
Incubate with a primary anti-H3K27me3 antibody, followed by a horseradish peroxidase (HRP)-

linked secondary antibody.
Develop the assay using TMB substrate and measure the signal [1].

Viability Measurement: As an endpoint for the proliferation assay, cell viability can be measured
using a resazurin or Alamar blue assay after 72-96 hours of incubation [3].

In Vivo: Efficacy Study in Xenograft Model

This protocol evaluates the antitumor activity of PF-06726304 in a mouse model [1] [2] [3].

Animal Model: Female Scid beige mice (6-8 weeks old) with subcutaneous Karpas-422 xenografts

[1] [2].
Dosage and Administration:

Dose: 200 mg/kg and 300 mg/kg [2] [3].
Route: Oral administration (gavage) [1].

Schedule: Twice daily (BID) for 20 days [1] [2] [3].
Efficacy Endpoints:

Measure tumor volume regularly to assess growth inhibition.
At the end of the study, analyze tumor samples for intratumoral H3K27me3 levels to confirm

target engagement [4] [5].
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Mechanism of Action and Therapeutic Relevance

PF-06726304 acts by competitively inhibiting the S-adenosylmethionine (SAM) binding site on EZH2, the

catalytic subunit of the Polycomb Repressive Complex 2 (PRC2) [4] [5]. EZH2 is frequently overexpressed

in cancers and is identified as a key therapeutic target in cancer stem cells (CSCs) across various sarcoma

subtypes [7]. The following diagram illustrates the core mechanism and therapeutic impact of EZH2

inhibition.
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PF-06726304 competes with SAM for the EZH2 binding site, preventing histone methylation and

subsequent gene silencing. This mechanism ablates cancer stem cell populations and inhibits tumor growth

[7].

Formulation and Solubility

For practical use in experiments, here is the solubility data and a common in vivo formulation.
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Solubility for In Vitro Studies:

DMSO: 10-15 mg/mL (approx. 22.4-33.6 mM) [1] [2]. Note that moisture-absorbing DMSO may
reduce solubility [1].

Ethanol: 22 mg/mL [1].
Water: Insoluble [1] [2].

In Vivo Formulation (Example for a clear solution) [2] [3]:
Components: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Preparation Sequence:
Prepare a 10.0 mg/mL stock solution of PF-06726304 in DMSO.

Add 100 μL of the stock to 400 μL of PEG300 and mix evenly.
Add 50 μL of Tween-80 to the mixture and mix evenly.

Finally, add 450 μL of saline to adjust the volume to 1 mL.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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